Cas no 1252929-13-7 (2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-cyanophenyl)acetamide)

• Product Name: 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-cyanophenyl)acetamide
• CAS No: 1252929-13-7
• MF: C₁₉H₁₈N₄O₃S
• MW: 382.436222553253
• CID: 5320159
• Update Time: 2025-08-05

2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-cyanophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-butyl-2,4-dioxothieno[3,2-d]pyrimidin-1-yl)-N-(3-cyanophenyl)acetamide
• 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-cyanophenyl)acetamide

• Inchi： 1S/C19H18N4O3S/c1-2-3-8-22-18(25)17-15(7-9-27-17)23(19(22)26)12-16(24)21-14-6-4-5-13(10-14)11-20/h4-7,9-10H,2-3,8,12H2,1H3,(H,21,24)
• InChI Key： IDFOCRMGXZDQQC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C#N)=C1)(=O)CN1C2C=CSC=2C(=O)N(CCCC)C1=O

Additional information on 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-cyanophenyl)acetamide

Introduction to 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-cyanophenyl)acetamide (CAS No. 1252929-13-7)

2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-cyanophenyl)acetamide is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the thienopyrimidine class, which is well-known for its role in the development of various therapeutic agents. The presence of a butyl group at the 3-position and a cyanophenyl moiety at the amide nitrogen further enhances its molecular complexity and functionality.

The chemical structure of this compound can be described as a fused system consisting of a thiophene ring linked to a pyrimidine core. The 2,4-dioxo substitution on the pyrimidine ring introduces electrophilic centers, making it a versatile scaffold for further derivatization and functionalization. This structural motif is particularly relevant in medicinal chemistry, as it mimics natural products and bioactive molecules that have demonstrated efficacy in treating various diseases.

Recent advancements in computational chemistry and drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The thienopyrimidine scaffold has been extensively studied for its potential applications in oncology, anti-inflammatory, and antimicrobial therapies. In particular, derivatives of this class have shown promising results in inhibiting key enzymes and pathways involved in disease progression.

The N-(3-cyanophenyl)acetamide moiety in this compound adds another layer of complexity, providing a site for interaction with biological targets. The cyano group is known to enhance binding affinity due to its ability to form hydrogen bonds and participate in π-stacking interactions. This feature makes the compound an attractive candidate for further investigation as a lead molecule in drug development.

One of the most compelling aspects of this compound is its potential as an intermediate in synthesizing more complex pharmacophores. The butyl group at the 3-position of the thienopyrimidine ring can be modified or replaced with other functional groups to explore different biological activities. For instance, alkylation or acylation strategies could be employed to enhance solubility or metabolic stability.

In the context of modern drug discovery, the integration of high-throughput screening (HTS) and structure-based drug design (SBDD) has accelerated the identification of novel active compounds. The structural features of 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-cyanophenyl)acetamide make it a suitable candidate for these approaches. Its rigid heterocyclic core provides a stable framework for optimizing interactions with biological targets.

The pharmacokinetic properties of this compound are also worth considering. The presence of polar functional groups such as the amide and cyano groups suggests good solubility in aqueous media, which is advantageous for oral or injectable formulations. Additionally, the butyl group may contribute to membrane permeability, enhancing bioavailability.

From a synthetic perspective, this compound can be accessed through multi-step organic reactions involving cyclization, condensation, and functional group transformations. Recent methodologies have focused on greener and more efficient synthetic routes to minimize waste and improve yields. These advancements are particularly relevant for large-scale production.

The biological activity of this compound has not yet been fully elucidated; however, preliminary studies suggest potential interactions with enzymes such as kinases and proteases. These enzymes are often implicated in various diseases and are therefore attractive targets for therapeutic intervention. Further investigation using cell-based assays and enzyme inhibition studies could provide valuable insights into its pharmacological profile.

The role of computational modeling in understanding molecular interactions cannot be overstated. Techniques such as molecular dynamics (MD) simulations and quantum mechanical calculations have been instrumental in predicting binding affinities and optimizing lead structures. By leveraging these tools, researchers can design derivatives of 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-cyanophenyl)acetamide that exhibit enhanced potency and selectivity.

In conclusion, 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-cyanophenyl)acetamide represents a promising scaffold for pharmaceutical development due to its unique structural features and potential biological activities. Its incorporation into drug discovery pipelines could lead to novel therapeutic agents with significant clinical benefits.